Cas no 1806891-90-6 (4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806891-90-6
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808647
• Update Time: 2025-08-02

4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H7Cl2F2NO/c1-14-7-5(2-9)13-3-4(6(7)10)8(11)12/h3,8H,2H2,1H3
• InChI Key： FWKQLHWMHONWAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCl)=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Study of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine (CAS: 1806891-90-6)

The compound 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine (CAS: 1806891-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving halogenation and methoxylation. The study highlighted the compound's stability under various conditions, which is crucial for its scalability in industrial applications. Furthermore, the researchers identified several intermediates that could serve as building blocks for more complex molecules.

In terms of biological activity, recent investigations have explored the compound's potential as a precursor for novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine exhibited significant inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the difluoromethyl group plays a critical role in enhancing the compound's bioavailability and target binding affinity.

Another promising avenue of research involves the application of this compound in agrochemicals. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of next-generation herbicides. The patent claims that derivatives of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine exhibit selective herbicidal activity against broadleaf weeds while demonstrating minimal toxicity to crops. This finding could pave the way for more sustainable agricultural practices.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through in-depth pharmacokinetic and toxicological studies. Preliminary data from animal models indicate that the compound has a favorable safety profile, but further validation is required before clinical or large-scale agricultural applications can be considered.

In conclusion, 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-methoxypyridine (CAS: 1806891-90-6) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural properties and demonstrated biological activities make it a promising candidate for future developments. Continued research efforts will be essential to unlock its full potential and translate laboratory findings into practical applications.